Cas no 877655-51-1 (N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide)
N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
- N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
-
- Inchi: 1S/C22H21N3O3S2/c1-28-17-9-5-8-16(12-17)25-21(27)20-18(10-11-29-20)24-22(25)30-14-19(26)23-13-15-6-3-2-4-7-15/h2-9,12H,10-11,13-14H2,1H3,(H,23,26)
- InChI Key: RTJJLODPFPXFBE-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1)(=O)CSC1N(C2=CC=CC(OC)=C2)C(=O)C2SCCC=2N=1
N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2014-0667-2μmol |
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide |
877655-51-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2014-0667-5μmol |
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide |
877655-51-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2014-0667-10μmol |
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide |
877655-51-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2014-0667-20μmol |
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide |
877655-51-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2014-0667-1mg |
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide |
877655-51-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2014-0667-2mg |
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide |
877655-51-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2014-0667-3mg |
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide |
877655-51-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2014-0667-4mg |
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide |
877655-51-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2014-0667-5mg |
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide |
877655-51-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2014-0667-10mg |
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide |
877655-51-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
Research Briefing on N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS: 877655-51-1)
In recent years, the compound N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS: 877655-51-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidine derivative has been investigated for its role as a kinase inhibitor, particularly in targeting pathways involved in cancer and inflammatory diseases. The unique structural features of this compound, including the thienopyrimidine core and the benzyl acetamide moiety, contribute to its bioactivity and selectivity.
Recent studies have focused on elucidating the molecular mechanisms by which this compound exerts its effects. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide exhibits potent inhibitory activity against specific tyrosine kinases, such as EGFR and VEGFR, which are critical in tumor angiogenesis and proliferation. The compound's ability to disrupt these signaling pathways suggests its potential as a lead candidate for anticancer drug development.
In addition to its kinase inhibitory properties, this compound has also been explored for its anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings highlight its dual functionality, making it a promising candidate for multifactorial diseases where both kinase activity and inflammation play a role.
The synthesis and optimization of N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide have also been a focus of recent research. Advances in synthetic methodologies, including microwave-assisted reactions and green chemistry approaches, have improved the yield and purity of the compound. These developments are crucial for scaling up production for preclinical and clinical studies.
Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the therapeutic potential of N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide and warrants further investigation.
In conclusion, N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide represents a versatile and potent compound with significant potential in both oncology and immunology. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be essential to fully realize its therapeutic benefits.
877655-51-1 (N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)